Cas no 345997-15-1 (N-(2-hydroxypropyl)-N'-(2-methylpropyl)ethanediamide)

• Product Name: N-(2-hydroxypropyl)-N'-(2-methylpropyl)ethanediamide
• CAS No: 345997-15-1
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 6150506
• PubChem ID: 2917326
• Update Time: 2025-08-05

N-(2-hydroxypropyl)-N'-(2-methylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxypropyl)-N'-(2-methylpropyl)ethanediamide
• 345997-15-1
• N1-(2-hydroxypropyl)-N2-isobutyloxalamide
• F5852-1811
• AKOS003253056
• N'-(2-hydroxypropyl)-N-(2-methylpropyl)oxamide

• Inchi： 1S/C9H18N2O3/c1-6(2)4-10-8(13)9(14)11-5-7(3)12/h6-7,12H,4-5H2,1-3H3,(H,10,13)(H,11,14)
• InChI Key： LJFQLQYGUMAAGV-UHFFFAOYSA-N
• SMILES： OC(C)CNC(C(NCC(C)C)=O)=O

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-hydroxypropyl)-N'-(2-methylpropyl)ethanediamide

Professional Introduction to N-(2-hydroxypropyl)-N'-(2-methylpropyl)ethanediamide (CAS No. 345997-15-1)

N-(2-hydroxypropyl)-N'-(2-methylpropyl)ethanediamide, a compound with the chemical formula C₉H₂₀O₂N₂, is a significant molecule in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 345997-15-1, has garnered attention due to its unique structural properties and potential applications in various biochemical processes. The presence of both hydroxyl and amide functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceutical agents and specialty chemicals.

The molecular structure of N-(2-hydroxypropyl)-N'-(2-methylpropyl)ethanediamide consists of a central ethane backbone with substituents that include a 2-hydroxypropyl group and a 2-methylpropyl group attached to the nitrogen atoms. This configuration imparts specific reactivity and solubility characteristics, making it suitable for a wide range of applications. The hydroxyl group can participate in hydrogen bonding, enhancing interactions with other molecules, while the amide groups provide stability and reactivity in various chemical reactions.

In recent years, N-(2-hydroxypropyl)-N'-(2-methylpropyl)ethanediamide has been studied for its potential role in drug development. Its structural features suggest that it could serve as a precursor or intermediate in the synthesis of more complex molecules. For instance, the amide functionality is commonly used in peptide mimetics and protease inhibitors, which are critical in modern medicine for treating various diseases. The hydroxyl group also offers possibilities for further functionalization, allowing chemists to tailor the compound for specific biological targets.

One of the most intriguing aspects of N-(2-hydroxypropyl)-N'-(2-methylpropyl)ethanediamide is its potential application in polymer chemistry. The compound's ability to form hydrogen bonds and its solubility profile make it an excellent candidate for modifying polymer properties. Researchers have explored its use in creating biodegradable polymers and hydrogels, which are essential in medical applications such as drug delivery systems and tissue engineering. The flexibility provided by the ethane backbone allows for controlled cross-linking, resulting in materials with desired mechanical and thermal properties.

The pharmaceutical industry has also shown interest in this compound due to its potential bioactivity. Studies have indicated that derivatives of N-(2-hydroxypropyl)-N'-(2-methylpropyl)ethanediamide may exhibit antimicrobial properties, making them useful in developing new antibiotics or antifungal agents. Additionally, the compound's ability to interact with biological molecules suggests it could be used as a scaffold for designing kinase inhibitors or other enzyme-targeting drugs. These applications are particularly relevant given the ongoing efforts to combat antibiotic resistance and develop targeted therapies for chronic diseases.

Recent advancements in computational chemistry have further enhanced the understanding of N-(2-hydroxypropyl)-N'-(2-methylpropyl)ethanediamide's behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have helped researchers predict potential drug candidates and optimize their structures for better efficacy and reduced side effects. The integration of machine learning algorithms has also accelerated the discovery process by identifying promising derivatives based on large datasets of chemical structures and biological activities.

The environmental impact of using N-(2-hydroxypropyl)-N'-(2-methylpropyl)ethanediamide is another area of interest. Given its role as an intermediate in synthesizing various chemicals, there is a focus on developing sustainable production methods that minimize waste and energy consumption. Green chemistry principles are being applied to optimize synthetic routes, ensuring that the compound can be produced efficiently while adhering to environmental regulations. This approach aligns with global efforts to promote sustainable practices across all industries.

In conclusion, N-(2-hydroxypropyl)-N'-(2-methylpropyl)ethanediamide (CAS No. 345997-15-1) is a multifaceted compound with significant potential in pharmaceuticals, polymer chemistry, and environmental science. Its unique structural features enable diverse applications, from drug development to material science. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in addressing some of today's most pressing scientific challenges.